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Compound of Interest

Compound Name: Val-Gly-Ser-Glu

Cat. No.: B1330616 Get Quote

This technical guide provides an in-depth overview of the safety data, handling procedures,

and relevant experimental protocols for the tetrapeptide Val-Gly-Ser-Glu. The information is

intended for researchers, scientists, and professionals in the field of drug development and

biomedical research.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Val-Gly-Ser-Glu are summarized

below.

Property Value

Chemical Name L-valylglycyl-L-seryl-L-glutamic acid

Synonyms
VGSE, Eosinophilotactic Tetrapeptide (VGSE)[1]

[2]

CAS Number 61756-22-7[2][3]

Molecular Formula C15H26N4O8[1][2]

Molecular Weight 390.39 g/mol [1][2]

Appearance White crystalline powder[4][5][6]

Solubility Partially soluble in cold water[4]

Storage Temperature 10°C - 25°C[2]
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Toxicological and Hazard Information
A specific Safety Data Sheet (SDS) for Val-Gly-Ser-Glu is not readily available. Therefore, the

safety profile is extrapolated from the properties of its constituent amino acids and general

knowledge of peptide safety. Peptides are generally considered to have a low irritation potential

and are well-tolerated by the skin.[7]
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Hazard Category Description

Acute Oral Toxicity

Data not available for Val-Gly-Ser-Glu. For its

constituent amino acid L-Valine, it is not

considered hazardous by the 2012 OSHA

Hazard Communication Standard.[8] For other

peptides, the LD50 is reported to be > 2,000

mg/kg, classifying them as nontoxic.[9]

Skin Irritation/Corrosion

Not expected to be a skin irritant. Peptides are

generally considered non-irritating to the skin.[7]

[10] For L-Valine, no known effect on skin

contact is reported.[4]

Eye Irritation/Damage

May cause slight eye irritation.[4] For L-Valine, it

is considered slightly hazardous in case of eye

contact.[4] It is recommended to use eye

protection when handling the substance in

powdered form.[11]

Sensitization

Not expected to be a sensitizer. Peptides are

not typically associated with skin sensitization.

[7]

Mutagenicity/Genotoxicity

No data available for Val-Gly-Ser-Glu. However,

its constituent amino acids are not known to be

mutagenic.

Carcinogenicity Not classified as a carcinogen.

Inhalation

May cause irritation to the respiratory tract if

inhaled as a dust.[4] It is advisable to provide

appropriate exhaust ventilation where dust is

formed.[11]

Ingestion

May cause irritation to the tissues of the mouth,

esophagus, and digestive system if ingested in

large quantities.[4]
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Handling, Storage, and Personal Protective
Equipment (PPE)
Proper handling and storage procedures are crucial for maintaining the integrity of Val-Gly-Ser-
Glu and ensuring laboratory safety.

Aspect Recommendation

Handling

Handle in accordance with good industrial

hygiene and safety practices. Avoid contact with

skin, eyes, and clothing. Avoid dust formation.[8]

Storage

Store in a cool, dry, and well-ventilated place.[8]

Keep the container tightly closed.[8]

Recommended storage temperature is between

10°C and 25°C.[2]

Eye/Face Protection

Use equipment for eye protection tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

[11] Chemical safety goggles are

recommended.[4][8]

Skin Protection

Handle with gloves.[11] Gloves must be

inspected prior to use. Use proper glove

removal technique to avoid skin contact.[11]

Respiratory Protection

Respiratory protection is not required under

normal use conditions.[11] If dust is generated,

use a type N95 (US) or type P1 (EN 143) dust

mask.[11]

Spill Response

Wipe up the spill, place it in a sealed bag or

container, and dispose of it properly.[5] Wash

the spill site after material pickup is complete.[5]

Fire Fighting

Use a tri-class dry chemical fire extinguisher.[5]

When heated to decomposition, it may emit

toxic fumes of carbon and nitrogen oxides.[5][8]
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Experimental Protocols for Safety Assessment
Standardized in vitro methods are essential for evaluating the safety of peptides like Val-Gly-
Ser-Glu.

4.1. In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To assess the potential of the test substance to induce cell death.

Methodology:

Cell Culture: Human dermal fibroblasts (e.g., ATCC PCS-201-012) are cultured in

appropriate media and conditions.

Exposure: Cells are seeded in 96-well plates and exposed to various concentrations of

Val-Gly-Ser-Glu for 24 hours.

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

is added to each well and incubated for 4 hours, allowing viable cells to convert MTT into

formazan crystals.

Solubilization: The formazan crystals are dissolved using a solubilization solution (e.g.,

DMSO).

Absorbance Reading: The absorbance is measured at 570 nm using a microplate reader.

Cell viability is calculated as a percentage relative to the untreated control.

4.2. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method

Objective: To assess the potential of the test substance to cause skin irritation.

Methodology:

Tissue Culture: Reconstructed human epidermis tissues (e.g., EpiDerm™) are cultured at

the air-liquid interface.

Exposure: A defined amount of Val-Gly-Ser-Glu is applied topically to the tissue surface

for 60 minutes.
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Incubation and Rinsing: Tissues are incubated, and then the test substance is rinsed off.

Post-Incubation: Tissues are transferred to fresh media and incubated for 42 hours.

Viability Assessment: Tissue viability is determined using the MTT assay as described

above. A reduction in viability below a certain threshold (e.g., 50%) indicates irritation

potential.

4.3. In Vitro Eye Irritation: Bovine Corneal Opacity and Permeability (BCOP) Test Method

Objective: To assess the potential of the test substance to cause severe eye irritation or

corrosion.

Methodology:

Corneal Preparation: Freshly isolated bovine corneas are mounted in holders.

Exposure: The test substance is applied to the epithelial surface of the cornea for a

defined period (e.g., 10 minutes).

Opacity Measurement: The opacity of the cornea is measured using an opacitometer

before and after exposure.

Permeability Measurement: The permeability of the cornea is determined by measuring

the amount of fluorescein that passes through the cornea.

Scoring: An in vitro irritancy score is calculated based on the opacity and permeability

values to predict the in vivo eye irritation potential.

Visualizations: Workflows and Pathways
5.1. Experimental Workflow for Peptide Safety Assessment

The following diagram illustrates a typical workflow for assessing the safety of a novel peptide.
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Phase 1: In Silico & In Vitro Screening

Phase 2: Advanced In Vitro & Ex Vivo Testing

Phase 3: Preclinical & Clinical Assessment

In Silico Analysis
(Toxicity Prediction)

In Vitro Cytotoxicity
(e.g., MTT Assay)

In Vitro Skin Irritation
(e.g., RhE Model)

In Vitro Eye Irritation
(e.g., BCOP Assay)

Skin Sensitization
(e.g., h-CLAT)

Genotoxicity
(e.g., Ames Test)

Ex Vivo Skin Permeation
(Franz Diffusion Cell)

In Vivo Animal Studies
(if necessary)

Human Repeat Insult Patch Test
(HRIPT)

Clinical Trials

Market Approval

Regulatory Submission

Click to download full resolution via product page

Caption: A stepwise workflow for comprehensive peptide safety evaluation.
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5.2. Logical Relationship for Hazard Identification and Risk Assessment

This diagram outlines the logical process of identifying hazards and assessing risks associated

with a chemical substance.

Hazard Identification
(Potential to cause harm)

Dose-Response Assessment
(Relationship between exposure and effect)

Exposure Assessment
(Level of contact)

Risk Characterization
(Probability of adverse effect)

Risk Management
(Control measures)

Click to download full resolution via product page

Caption: The process of chemical hazard identification and risk assessment.

5.3. Simplified Signaling Pathway for Eosinophil Chemoattraction

Val-Gly-Ser-Glu is known as an Eosinophil Chemotactic Factor-A (ECF-A) tetrapeptide.[3][12]

It selectively enhances human eosinophil complement receptors.[12] The diagram below

illustrates a simplified potential signaling pathway.
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Caption: A putative signaling cascade for Val-Gly-Ser-Glu-mediated eosinophil chemotaxis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1330616?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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